2-[({[(4-Fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid

• IUPAC Name: 2-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylacetic acid
• InChI: InChI=1S/C11H12FNO3S/c12-9-3-1-8(2-4-9)5-13-10(14)6-17-7-11(15)16/h1-4H,5-7H2,(H,13,14)(H,15,16)
• InChI Key: YCGWUUDFZHLDST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CSCC(=O)O)F
• Molecular Formula: C11H12FNO3S
• Molecular Weight: 257.28 g/mol

Description

“2-[({[(4-Fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid” is a chemical compound with the CAS Number: 338794-24-4. It has a molecular weight of 257.29. The IUPAC name of this compound is ({2-[(4-fluorobenzyl)amino]-2-oxoethyl}sulfanyl)acetic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H12FNO3S/c12-9-3-1-8(2-4-9)5-13-10(14)6-17-7-11(15)16/h1-4H,5-7H2,(H,13,14)(H,15,16). This code provides a specific description of the molecule’s structure, including the positions of the fluorine, nitrogen, oxygen, and sulfur atoms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 257.29. It is a solid compound. More detailed physical and chemical properties such as melting point, boiling point, and solubility would typically be determined experimentally.

Scientific Research Applications

Synthesis Methods

• Qiu et al. (2009) discussed a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of flurbiprofen, which might have relevance to synthesizing complex fluorinated compounds including 2-[({[(4-Fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]acetic acid (Qiu et al., 2009).

Chemosensor Development

• Roy (2021) reviewed the development of fluorescent chemosensors based on 4-methyl-2,6-diformylphenol for detecting various analytes, highlighting the importance of fluorophoric platforms in chemosensor technology, which could be relevant for applications involving fluorinated compounds (Roy, 2021).

Environmental Impact and Degradation

• Wang et al. (2013) and Liu & Mejia Avendaño (2013) investigated the environmental impacts, alternatives, and microbial degradation of polyfluoroalkyl chemicals, offering insights into the fate and breakdown of fluorinated compounds in the environment (Wang et al., 2013); (Liu & Mejia Avendaño, 2013).

Corrosion Inhibition

• Goyal et al. (2018) reviewed organic corrosion inhibitors for acidic solutions, emphasizing the role of organic compounds with heteroatoms in protecting metals, which may inform on the protective applications of fluorinated compounds (Goyal et al., 2018).

Safety and Hazards

This compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H312, H332. These indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.